2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (2Z)-6-phenyl-2-[(4-propan-2-ylphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C21H17N3O2S/c1-13(2)15-10-8-14(9-11-15)12-17-20(26)24-21(27-17)22-19(25)18(23-24)16-6-4-3-5-7-16/h3-13H,1-2H3/b17-12-
• InChI Key: IPQICWIYVMTGMG-ATVHPVEESA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)C4=CC=CC=C4)S2
• SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)C4=CC=CC=C4)S2

Description

2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit bacterial growth. It has also been shown to modulate the immune system and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione in lab experiments is its potential as a drug candidate. It has shown promising results in preclinical studies and may have fewer side effects compared to other drugs. However, one of the limitations is its low solubility, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione. One direction is to study its potential use as a drug delivery system. Another direction is to study its mechanism of action in more detail to better understand its anti-cancer and anti-inflammatory properties. Additionally, further studies are needed to determine its safety and efficacy in clinical trials.

Synthesis Methods

2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione can be synthesized using various methods. One of the most common methods involves the reaction of 2-aminothiazole with 2-chloro-4-isopropylbenzaldehyde and phenyl isocyanate. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product.

Scientific Research Applications

2-(4-isopropylbenzylidene)-6-phenyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione has shown potential applications in the field of medicinal chemistry. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential use as a drug delivery system.